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Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptyl formate (C₈H₁₆O₂) is an organic compound classified as a carboxylic ester.[1][2] It is

recognized for its characteristic fruity, floral odor and is utilized as a flavoring and fragrance

agent.[3][4] This guide provides a comprehensive overview of its chemical structure,

physicochemical properties, synthesis protocols, and safety information, tailored for a technical

audience.

Molecular Structure and Formula
Heptyl formate is the ester formed from heptanol and formic acid.[5] Its molecular structure

consists of a heptyl group attached to a formate group.

Molecular Formula: C₈H₁₆O₂[1][6]

IUPAC Name: heptyl formate[1][6]

SMILES: CCCCCCCOC=O[1][7]

InChI Key: XEAMDSXSXYAICO-UHFFFAOYSA-N[1][6]

CAS Registry Number: 112-23-2[6]

Physicochemical Properties
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Heptyl formate is a colorless liquid with a fruity scent.[3] A summary of its key quantitative

properties is presented in the table below.

Property Value Source(s)

Molecular Weight 144.21 g/mol [1][6]

Boiling Point 177.0 to 178.0 °C [1]

Melting Point -46.4 °C [8]

Density 0.882 g/cm³ [9]

Flash Point 60.0 °C (140.0 °F) [8][10]

Refractive Index n20/D 1.413 [8]

Water Solubility 0.23 g/L (Predicted) [2]

logP 3.26 (Predicted) [2]

Experimental Protocols: Synthesis of Heptyl
Formate
A standard laboratory method for the synthesis of heptyl formate is the Fischer esterification of

heptanol with formic acid, using an acid catalyst.

Objective: To synthesize heptyl formate via acid-catalyzed esterification.

Materials:

n-Heptanol

Formic acid (concentrated)

Sulfuric acid (concentrated, as catalyst)

Sodium bicarbonate solution (5% aqueous)

Anhydrous magnesium sulfate
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Distilled water

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Procedure:

In a round-bottom flask, combine one molar equivalent of n-heptanol with two molar

equivalents of formic acid.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 2-3% of the

alcohol's mass) to the mixture while swirling.

Add a few boiling chips to the flask to ensure smooth boiling.

Set up the apparatus for reflux and heat the mixture gently using a heating mantle. A

recommended temperature is between 60-80°C.[5]

Allow the reaction to reflux for 2-3 hours to reach equilibrium.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with:

Distilled water to remove the excess formic acid and sulfuric acid.
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5% sodium bicarbonate solution to neutralize any remaining acid (caution: CO₂ evolution).

Distilled water to remove any residual sodium bicarbonate.

Drain the organic layer into a clean, dry Erlenmeyer flask and dry it over anhydrous

magnesium sulfate.

Decant or filter the dried ester into a distillation flask.

Purify the heptyl formate by fractional distillation. Collect the fraction boiling at

approximately 177-178°C.[1]

Purity Validation: The purity of the synthesized heptyl formate can be validated using

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify the

compound and assess the presence of any impurities.[6] Infrared (IR) spectroscopy can also

be used to confirm the presence of the characteristic ester carbonyl stretch.[6]

An alternative synthesis route involves the reaction of n-heptyl bromide with formamide at

boiling temperature.[3][8]

Applications in Research and Industry
Heptyl formate's primary applications are in the flavor and fragrance industries due to its

pleasant fruity odor.[4] It is used as a synthetic flavoring agent in foods such as beverages, ice

cream, candy, and baked goods.[3] In a research context, it can be used in esterification

studies to investigate reaction mechanisms and to synthesize other related compounds.[5] It

also finds use as a solvent in organic synthesis.[5]

Safety and Handling
Heptyl formate is a combustible liquid and should be handled with appropriate safety

precautions.[4][11]

Handling: Work in a well-ventilated area and avoid contact with skin and eyes.[12] Wear

suitable protective clothing, gloves, and safety goggles.[12][13] Keep away from heat,

sparks, and open flames.[11]

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[4]
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Spills: In case of a spill, remove all ignition sources and use absorbents for cleanup.[4]

For detailed safety information, refer to the Material Safety Data Sheet (MSDS).[4]
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Caption: Fischer esterification of heptyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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